Cas no 2034249-00-6 (N-{5-(thiophen-2-yl)furan-2-ylmethyl}thiophene-2-sulfonamide)

• Product Name: N-{5-(thiophen-2-yl)furan-2-ylmethyl}thiophene-2-sulfonamide
• CAS No: 2034249-00-6
• MF: C₁₃H₁₁NO₃S₃
• MW: 325.426339387894
• CID: 6239824
• PubChem ID: 121019125
• Update Time: 2025-05-24

N-{5-(thiophen-2-yl)furan-2-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(thiophen-2-yl)furan-2-ylmethyl}thiophene-2-sulfonamide
• F6516-0245
• 2034249-00-6
• N-[(5-thiophen-2-ylfuran-2-yl)methyl]thiophene-2-sulfonamide
• AKOS026702220
• N-((5-(thiophen-2-yl)furan-2-yl)methyl)thiophene-2-sulfonamide
• N-{[5-(thiophen-2-yl)furan-2-yl]methyl}thiophene-2-sulfonamide

• Inchi： 1S/C13H11NO3S3/c15-20(16,13-4-2-8-19-13)14-9-10-5-6-11(17-10)12-3-1-7-18-12/h1-8,14H,9H2
• InChI Key： IYFWLXRTISFTKV-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCC1=CC=C(C2=CC=CS2)O1)(=O)=O

Computed Properties

• Exact Mass: 324.99010673g/mol
• Monoisotopic Mass: 324.99010673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 124Ų

Additional information on N-{5-(thiophen-2-yl)furan-2-ylmethyl}thiophene-2-sulfonamide

N-{5-(Thiophen-2-yl)furan-2-ylmethyl}thiophene-2-sulfonamide (CAS No: 2034249-00-6)

N-{5-(Thiophen-2-yl)furan-2-ylmethyl}thiophene-2-sulfonamide, also known by its CAS registry number 2034249-00-6, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiophene ring attached to a furan moiety through a methyl group, with a sulfonamide functional group at the 5-position of the thiophene ring.

The synthesis of N-{5-(Thiophen-2-yl)furan-2-ylmethyl}thiophene-2-sulfonamide involves a series of carefully designed organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and commercial purposes.

One of the most intriguing aspects of this compound is its unique electronic properties. The presence of conjugated aromatic rings (thiophene and furan) imparts excellent electron-withdrawing characteristics, which are highly desirable in applications such as organic electronics and optoelectronics. For instance, studies have shown that this compound can serve as an effective charge transport layer in organic light-emitting diodes (OLEDs), enhancing their efficiency and stability.

In the field of pharmacology, N-{5-(Thiophen-2-yl)furan-2-ylmethyl}thiophene-sulfonamide has demonstrated promising activity as a potential drug candidate. Research indicates that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies. Furthermore, its sulfonamide group is known to enhance bioavailability and pharmacokinetic properties, which are critical for drug development.

Recent studies have also explored the use of this compound in advanced materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has opened new avenues for its application in nanotechnology and surface engineering. The SAMs formed by this compound exhibit high stability and reproducibility, making them suitable for use in sensors, catalysis, and microelectronics.

The environmental impact of CAS 2034249-based compounds has also been a topic of interest among researchers. Studies suggest that this compound degrades efficiently under aerobic conditions, reducing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry and green manufacturing practices.

In conclusion, N-{5-(Thiophen-...)furan-...}} thiophene-sulfonamide (CAS ...) represents a versatile and innovative molecule with applications spanning multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific breakthroughs.